7-bromo-5-(2-fluorophenyl)-1,3-dihydro-3-hydroxy-2H-1,4-benzodiazepin-2-one
Cat. No. B1282266
M. Wt: 349.15 g/mol
InChI Key: LAAYFWALJDHMAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04120856
Procedure details
A suspension of 9.5 g (0.021 mole) of 7-bromo-5-(2-fluorophenyl)-1,3-dihydro-3-trifluoroacetoxy-2H-1,4-benzodiazepin-2-one in a mixture of 130 ml ethanol and 130 ml aqueous 5% sodium bicarbonate was stirred at 25° for 18 hr. The suspended solid was collected on a filter, washed with water, dried in air, and recrystallized from ethanol to give 4.54 g (62%) 7-bromo-5-(2-fluorophenyl)-1,3-dihydro-3-hydroxy-2H-1,4-benzodiazepin-2-one as colorless crystals: mp 196°-198°; 19F nmr (DMSO-d6) δ -113.5 ppm (m); 1H nmr (DMSO-d6) δ 4.88 ppm (s, 1H), 6.35 ppm (s, OH), 7.0-7.9 ppm (m, 7H).
Name
7-bromo-5-(2-fluorophenyl)-1,3-dihydro-3-trifluoroacetoxy-2H-1,4-benzodiazepin-2-one
Quantity
9.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[CH:4][C:5]2[NH:11][C:10](=[O:12])[CH:9]([O:13]C(=O)C(F)(F)F)[N:8]=[C:7]([C:20]3[CH:25]=[CH:24][CH:23]=[CH:22][C:21]=3[F:26])[C:6]=2[CH:27]=1.C(=O)(O)[O-].[Na+]>C(O)C>[Br:1][C:2]1[CH:3]=[CH:4][C:5]2[NH:11][C:10](=[O:12])[CH:9]([OH:13])[N:8]=[C:7]([C:20]3[CH:25]=[CH:24][CH:23]=[CH:22][C:21]=3[F:26])[C:6]=2[CH:27]=1 |f:1.2|
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Inputs
Step One
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Name
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7-bromo-5-(2-fluorophenyl)-1,3-dihydro-3-trifluoroacetoxy-2H-1,4-benzodiazepin-2-one
|
|
Quantity
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9.5 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC=1C=CC2=C(C(=NC(C(N2)=O)OC(C(F)(F)F)=O)C2=C(C=CC=C2)F)C1
|
Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])(O)=O.[Na+]
|
|
Name
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|
|
Quantity
|
130 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
was stirred at 25° for 18 hr
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The suspended solid was collected on a filter
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WASH
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Type
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WASH
|
|
Details
|
washed with water
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried in air
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
recrystallized from ethanol
|
Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C=CC2=C(C(=NC(C(N2)=O)O)C2=C(C=CC=C2)F)C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.54 g | |
| YIELD: PERCENTYIELD | 62% | |
| YIELD: CALCULATEDPERCENTYIELD | 61.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
